Cas no 1804687-25-9 (2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid)

2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid structure
1804687-25-9 structure
Product Name:2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid
CAS No:1804687-25-9
MF:C9H6F2N2O2
MW:212.152948856354
CID:4876621
Update Time:2023-08-20

2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid
    • Inchi: 1S/C9H6F2N2O2/c1-4-2-5(9(14)15)6(3-12)13-7(4)8(10)11/h2,8H,1H3,(H,14,15)
    • InChI Key: VQIKQRFNINLCRW-UHFFFAOYSA-N
    • SMILES: FC(C1C(C)=CC(C(=O)O)=C(C#N)N=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 300
  • XLogP3: 1.5
  • Topological Polar Surface Area: 74

2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029041665-1g
2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid
1804687-25-9 97%
1g
$1,534.70 2022-04-01
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